Cas no 611238-76-7 (1H-Pyrazole-1-acetic acid, 4-(ethoxycarbonyl)-)

• Product Name: 1H-Pyrazole-1-acetic acid, 4-(ethoxycarbonyl)-
• CAS No: 611238-76-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD20659750
• CID: 4065481
• PubChem ID: 59557975
• Update Time: 2025-09-28

1H-Pyrazole-1-acetic acid, 4-(ethoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 4-(ethoxycarbonyl)-
• SCHEMBL1198518
• 4-(Ethoxycarbonyl)-1h-pyrazole-1-acetic acid
• A1-11919
• [4-(ethoxycarbonyl)-1H-pyrazol-1-yl]acetic acid
• STL587041
• YOTHBPCXEVOQQV-UHFFFAOYSA-N
• 2-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]acetic acid
• 2-(4-ethoxycarbonylpyrazol-1-yl)acetic acid
• 611238-76-7
• AKOS017532034
• DB-205237
• [4-(ethoxycarbonyl)pyrazol-1-yl]acetic acid

• MDL： MFCD20659750
• Inchi： 1S/C8H10N2O4/c1-2-14-8(13)6-3-9-10(4-6)5-7(11)12/h3-4H,2,5H2,1H3,(H,11,12)
• InChI Key： YOTHBPCXEVOQQV-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 198.06405680Da
• Monoisotopic Mass: 198.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives